5-Amino-1-(2,2-diethoxyethyl)-1H-pyrazole-4-carboxylic acid
Overview
Description
5-Amino-1-(2,2-diethoxyethyl)-1H-pyrazole-4-carboxylic acid, more commonly known as 5-Amino-pyrazole-4-carboxylic acid (5-APA), is a heterocyclic aromatic organic compound that has been widely studied for its various scientific and medical applications. It is a versatile compound with a wide range of applications, from industrial and laboratory uses to pharmaceutical and medical applications.
Scientific Research Applications
- Pyrazoles are considered privileged scaffolds in medicinal chemistry. The pyrazole ring, with two nitrogen atoms adjacent to three carbon atoms in a five-membered aromatic structure, offers diverse opportunities for drug development .
- Natural Occurrence : Some pyrazoles are found in naturally occurring compounds. For instance, compounds like 1-[(5-hydroxymethyl-1H-pyrrole-2-carbaldehyde-1-yl)ethyl]-1H-pyrazole and 1-([(5-(α-d-galactopyranosyloxy)methyl]-1H-pyrrole-2-carbaldehyde-1-yl)-ethyl)-1H-pyrazole have been isolated from watermelon seeds .
- Traditional Synthesis : Researchers have employed traditional methods to synthesize pyrazoles. For example, ethyl 5-amino-1-(2,2-diethoxyethyl)-1H-pyrazole-4-carboxylate can be synthesized using appropriate reactions .
- Although not directly related to the compound , it’s worth noting that functionalized nitroimidazoles have been studied. For instance, 5-amino-1-methyl-4-nitroimidazole has been synthesized via C-amination .
Medicinal Chemistry and Drug Discovery
Biological Activities
Chemical Properties and Reactions
Functionalized Nitroimidazoles
properties
IUPAC Name |
5-amino-1-(2,2-diethoxyethyl)pyrazole-4-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3O4/c1-3-16-8(17-4-2)6-13-9(11)7(5-12-13)10(14)15/h5,8H,3-4,6,11H2,1-2H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HILHBYAOSXSPQF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CN1C(=C(C=N1)C(=O)O)N)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-1-(2,2-diethoxyethyl)-1H-pyrazole-4-carboxylic acid |
Synthesis routes and methods
Procedure details
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